Cas no 119690-81-2 (3-amino-5-hydroxybenzoic Acid)

• Product Name: 3-amino-5-hydroxybenzoic Acid
• CAS No: 119690-81-2
• MF: C₇H₇NO₃
• MW: 153.135381937027
• CID: 1208662
• PubChem ID: 127115
• Update Time: 2025-04-20

3-amino-5-hydroxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-hydroxybenzoic Acid
• AB29674
• 119690-81-2
• AMY22879
• PD166923
• QPEJHSFTZVMSJH-UHFFFAOYSA-N
• 3-Amino-5-hydroxybenzoicAcid
• 3-hydroxy-5-aminobenzoic acid
• AC-2634
• Q27110106
• Z1198170625
• SCHEMBL571808
• UJU6MLE7KP
• DTXSID20226947
• A865562
• 3-Ahba
• CHEBI:29507
• CS-0113071
• EN300-113502
• SY002353
• AHBA
• 76045-71-1
• MFCD06797571
• AS-31231
• AKOS005257914
• Benzoic acid, 3-amino-5-hydroxy-
• DB-018515
• 5-Amino-3-hydroxybenzoic acid
• 3-amino-5-hydoxybenzoic acid
• 3-amino-5-hydroxy-benzoic acid

• Inchi： 1S/C7H7NO3/c8-5-1-4(7(10)11)2-6(9)3-5/h1-3,9H,8H2,(H,10,11)
• InChI Key： QPEJHSFTZVMSJH-UHFFFAOYSA-N
• SMILES： OC1C=C(C=C(C(=O)O)C=1)N

Computed Properties

• Exact Mass: 153.042593085g/mol
• Monoisotopic Mass: 153.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 83.6Ų